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Introduction
Şalgam, a traditional Turkish fermented beverage, is produced through the lactic acid

fermentation of black carrot, bulgur flour, turnip, salt, and water.[1][2][3] Its characteristic sour

and savory taste is complemented by a complex aroma profile that significantly influences

consumer acceptance. The volatile organic compounds (VOCs) contributing to this aroma are

primarily generated during the fermentation process. Gas Chromatography-Mass Spectrometry

(GC-MS) is a powerful analytical technique for separating, identifying, and quantifying these

volatile compounds, providing valuable insights into the aroma chemistry of Şalgam.[4] This

application note details a comprehensive GC-MS method for the analysis of the Şalgam aroma

profile, intended for researchers, scientists, and professionals in the food and beverage

industry.

The aroma of Şalgam is comprised of a diverse range of chemical classes, including terpenes,

esters, alcohols, volatile acids, and phenols.[1][3] The concentration and composition of these

compounds can vary depending on the production methods, such as the use of different starter
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cultures or variations in the amount of raw materials like purple carrot.[1][5][6] Understanding

the impact of these variations on the final aroma profile is crucial for quality control and product

development.

Experimental Protocol
This protocol outlines the procedure for the extraction and analysis of volatile aroma

compounds from Şalgam samples using GC-MS.

Materials and Reagents
Şalgam sample

Pentane (C₅H₁₂)

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate (Na₂SO₄)

Internal standard (e.g., 4-nonanol)

n-alkane series (for retention index calculation)

Sample Preparation: Liquid-Liquid Extraction
Sample Preparation: Centrifuge the Şalgam sample to separate the solid particles.

Internal Standard Addition: Add a known concentration of an internal standard (e.g., 4-

nonanol) to a measured volume of the clear Şalgam juice. This is crucial for the accurate

quantification of the aroma compounds.[7]

Extraction: Perform a liquid-liquid extraction using a mixture of pentane and

dichloromethane.[1][3] The ratio of the solvent mixture can be optimized, but a 1:1 (v/v) ratio

is a good starting point. Vigorously mix the sample and the solvent mixture in a separatory

funnel and then allow the layers to separate.

Drying: Collect the organic layer and dry it over anhydrous sodium sulfate to remove any

residual water.
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Concentration: Carefully concentrate the dried extract to a small volume under a gentle

stream of nitrogen.

GC-MS Analysis
Gas Chromatograph: Agilent 6890 or similar.

Mass Spectrometer: Agilent 5975 or similar.

Column: DB-Wax capillary column (30 m length x 0.25 mm i.d. x 0.5 µm thickness).[1][7]

Injection: 3 µL of the extract in pulsed splitless mode.[1]

Injector Temperature: 270 °C.[1]

Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.[1]

Oven Temperature Program:

Initial temperature: 50 °C.

Ramp: Increase to 250 °C at a rate of 4 °C/min.[1]

Final hold: Hold at 250 °C for 10 minutes.[1]

Mass Spectrometer Parameters:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: m/z 35-500.

Ion Source Temperature: 200 °C.

Data Analysis
Compound Identification: Identify the volatile compounds by comparing their mass spectra

with commercial libraries such as Wiley and NBS.[1] Further confirmation can be achieved

by comparing their calculated retention indices with those of authentic standards.
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Quantification: Quantify the identified compounds using the internal standard method. The

concentration of each analyte is calculated based on its peak area relative to the peak area

of the internal standard.

Data Presentation
The following table summarizes the major classes of aroma compounds identified in Şalgam

and their typical concentration ranges found in different studies.

Aroma Compound
Class

Number of
Compounds
Identified

Concentration
Range (µg/L)

Key Compounds

Terpenes 20 - 26 Varies

α-Pinene, β-Pinene,

Limonene,

Terpinolene

Esters 9 - 17 Varies

Ethyl acetate, Ethyl

lactate, Ethyl

hexanoate

Alcohols 9 - 11 1728.06 - 3031.0

Isoamyl alcohol,

Phenylethyl alcohol,

1-Octen-3-ol

Volatile Acids 5 - 10 Varies
Acetic acid, Butanoic

acid, Hexanoic acid

Volatile Phenols 6 - 9 Varies

4-Vinylguaiacol,

Eugenol, 4-

Ethylphenol

Lactones 5 - 6 Varies
γ-Nonalactone, γ-

Decalactone

Other Compounds Varies Varies

Carbonyls,

Naphthalenes, C13-

Norisoprenoids

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentration ranges are compiled from multiple studies and can vary based on production

methods.[1][5][7]
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Caption: Experimental workflow for GC-MS analysis of Şalgam aroma.
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Caption: Key classes of aroma compounds identified in Şalgam.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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